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Abstract
Tridecyl neopentanoate (CAS No: 106436-39-9) is a branched-chain ester widely utilized in

the cosmetics and personal care industries as an emollient and skin-conditioning agent.[1][2]

Its efficacy and desirable sensory profile—a light, non-greasy feel with excellent spreadability—

are direct consequences of its unique molecular architecture.[3] This guide provides a detailed

examination of the molecular structure of tridecyl neopentanoate, followed by a

comprehensive conformational analysis. We will explore the interplay between its sterically

hindered neopentanoate head group and its flexible tridecyl tail, elucidating how these features

govern its physicochemical properties. This document is intended for researchers, formulation

scientists, and professionals in drug development who require a deep understanding of this

molecule's structure-function relationship.

Molecular Identity and Synthesis
Tridecyl neopentanoate is the ester formed from the reaction of neopentanoic acid (also

known as pivalic acid) and tridecyl alcohol.[1] Its fundamental properties are summarized in the

table below.
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Property Value Source(s)

IUPAC Name
tridecyl 2,2-

dimethylpropanoate
[4]

Synonyms
Ceraphyl 55, Crodamol TDNP,

Trivent NP-13
[4][5]

Molecular Formula C₁₈H₃₆O₂ [4][6]

Molecular Weight 284.5 g/mol [4]

CAS Number 106436-39-9 [1]

SMILES
CCCCCCCCCCCCCOC(=O)C

(C)(C)C
[4][6]

The primary route for its industrial synthesis is the Fischer-Speier esterification, an acid-

catalyzed reaction between the carboxylic acid and the alcohol.[7][8] The process involves

protonation of the carbonyl oxygen of neopentanoic acid, which enhances the electrophilicity of

the carbonyl carbon for nucleophilic attack by tridecyl alcohol. Water is eliminated, and

subsequent deprotonation yields the final ester product.[8] The use of a bulky carboxylic acid

like neopentanoic acid can slow the reaction rate compared to unhindered acids, requiring

optimized conditions to drive the equilibrium toward the product.[8]

Elucidation of Molecular Structure
The structure of tridecyl neopentanoate is characterized by two distinct moieties: a sterically

demanding neopentanoate "head" and a long, flexible tridecyl "tail." This duality is central to its

physical properties.
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Initial Structure Generation

Conformational Search & Refinement

Dynamic Behavior Simulation

Property Prediction

2D Structure of Tridecyl Neopentanoate

Generate Initial 3D Conformers

Molecular Mechanics (MM) Search
(e.g., GROMACS, AMBER)

Explore vast conformational space of the tail

Quantum Mechanics (QM) Refinement
(DFT Calculations)

Calculate accurate energies for low-energy conformers

Molecular Dynamics (MD) Simulation

Select starting conformer(s)

Analyze Trajectories:
- RMSD

- Radius of Gyration
- Conformational Clustering

Simulate behavior in a realistic environment (e.g., solvent)

Relate Conformations to
Physicochemical Properties

(e.g., Viscosity, Spreadability)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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